molecular formula C6H7NO4S B3425855 Thiophen-3-amine oxalate CAS No. 478149-05-2

Thiophen-3-amine oxalate

Cat. No. B3425855
CAS RN: 478149-05-2
M. Wt: 189.19 g/mol
InChI Key: XBLAYFVCUPTTOI-UHFFFAOYSA-N
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Description

Thiophen-3-amine oxalate is a chemical compound with the CAS Number: 861965-63-1 . It has a molecular weight of 187.18 and its IUPAC name is thiophen-3-amine, oxalate salt .


Molecular Structure Analysis

The linear formula of this compound is C4 H5 N S . C2 O4 . The InChI Code for this compound is 1S/C4H5NS.C2H2O4/c5-4-1-2-6-3-4;3-1(4)2(5)6/h1-3H,5H2;(H,3,4)(H,5,6)/p-2 .

Scientific Research Applications

Chemical Synthesis and Reactions

Thiophene derivatives, including Thiophen-3-amine oxalate, play a significant role in chemical synthesis. For instance, studies have shown the ability of thiophene derivatives to undergo reactions like the Beckmann rearrangement and subsequent conversions into various chemical compounds (Shanta, Scrowston, & Twigg, 1967). These reactions are crucial in creating diverse chemical structures for various applications.

Photoinitiators for Polymerization

Thiophene derivatives have been used as photoinitiators for polymerization processes under near-UV and visible light-emitting diodes (LEDs). They demonstrate high efficiency in initiating the polymerization of epoxides and (meth)acrylates, even under air, which is beneficial in overcoming oxygen inhibition in these processes (Zhang et al., 2015).

Green Synthesis

In the context of environmentally friendly chemical synthesis, thiophene derivatives are used in green synthesis methods. For example, a study on the green synthesis of symmetrical N, N′-disubstituted thiourea derivatives in water using solar energy highlighted the application of thiophene derivatives in producing compounds with less environmental impact (Kumavat et al., 2013).

Catalysis

Thiophene derivatives are used in catalytic processes, such as the copper-catalyzed coupling reaction of (hetero)aryl chlorides and amides. They have shown effectiveness in catalyzing various chemical reactions, thereby broadening the scope of chemical synthesis (De, Yin, & Ma, 2017).

Polymer Chemistry

In polymer chemistry, thiophene derivatives are utilized in the synthesis and modification of polymers. For instance, studies have explored the postpolymerization property tuning of thiophene-based polymers, which demonstrates their utility in tailoring the properties of polymeric materials for specific applications (Barik & Skene, 2010).

Light-Mediated Reactions

Thiophene derivatives are also involved in visible-light-mediated reactions, such as the C2-amination of thiophenes. This highlights their role in facilitating organic transformations under light irradiation, which is a growing area in green chemistry (Song et al., 2017).

Safety and Hazards

Thiophen-3-amine oxalate is harmful by inhalation, in contact with skin, and if swallowed . In case of skin contact, it is recommended to wash the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes . In case of eye contact, it is recommended to wash the eyes with copious amounts of water for at least 15 minutes . If irritation persists, seek medical attention .

properties

IUPAC Name

oxalic acid;thiophen-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H5NS.C2H2O4/c5-4-1-2-6-3-4;3-1(4)2(5)6/h1-3H,5H2;(H,3,4)(H,5,6)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XBLAYFVCUPTTOI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC=C1N.C(=O)(C(=O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7NO4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

189.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

478149-05-2
Record name Thiophen-3-amine oxalate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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